Cas no 2219369-03-4 (9-bromo-4-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid)

• Product Name: 9-bromo-4-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid
• CAS No: 2219369-03-4
• MF: C₂₅H₂₀BrNO₅
• MW: 494.334006309509
• CID: 5934812
• PubChem ID: 137951592
• Update Time: 2025-10-29

9-bromo-4-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 9-BROMO-4-{[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}-2,3,4,5-TETRAHYDRO-1,4-BENZOXAZEPINE-7-CARBOXYLIC ACID
• 1,4-Benzoxazepine-4,7(5H)-dicarboxylic acid, 9-bromo-2,3-dihydro-, 4-(9H-fluoren-9-ylmethyl) ester
• 9-bromo-4-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid
• 9-Bromo-4-(9H-fluoren-9-ylmethoxycarbonyl)-3,5-dihydro-2H-1,4-benzoxazepine-7-carboxylic acid
• EN300-1665501
• 2219369-03-4

• Inchi： 1S/C25H20BrNO5/c26-22-12-15(24(28)29)11-16-13-27(9-10-31-23(16)22)25(30)32-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,11-12,21H,9-10,13-14H2,(H,28,29)
• InChI Key： QTYOJFMWCPCVLR-UHFFFAOYSA-N
• SMILES： C(C1C2=CC=CC=C2C2=CC=CC=C12)OC(N1CCOC2=C(C=C(C=C2C1)C(=O)O)Br)=O

Computed Properties

• Exact Mass: 493.05249g/mol
• Monoisotopic Mass: 493.05249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.512±0.06 g/cm3(Predicted)
• Boiling Point: 676.9±55.0 °C(Predicted)
• pka: 4.10±0.20(Predicted)

Additional information on 9-bromo-4-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid

9-bromo-4-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid: A Comprehensive Guide to Its Properties and Applications

9-bromo-4-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid (CAS No. 2219369-03-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-protected benzoxazepine derivative, is a key intermediate in the synthesis of complex molecules, particularly in peptide and small-molecule drug development. Its unique structure, featuring a benzoxazepine core and an Fmoc-protected carboxylic acid group, makes it a versatile building block for researchers.

The growing interest in benzoxazepine derivatives is driven by their potential therapeutic applications, especially in targeting neurological disorders and inflammatory diseases. Recent studies have highlighted the role of 9-bromo-4-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid in modulating specific biological pathways, making it a valuable tool for drug discovery. Researchers are particularly intrigued by its ability to act as a scaffold for novel drug candidates, which aligns with the current trend of developing targeted therapies with fewer side effects.

One of the most frequently searched questions about this compound is: "What are the applications of 9-bromo-4-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid in drug development?" The answer lies in its structural versatility. The Fmoc group provides excellent protection for the carboxylic acid functionality during synthetic processes, while the bromine substituent offers a reactive site for further functionalization. This makes the compound ideal for constructing libraries of bioactive molecules, a strategy widely used in high-throughput screening and combinatorial chemistry.

From a synthetic chemistry perspective, CAS 2219369-03-4 is often employed in solid-phase peptide synthesis (SPPS) and other advanced methodologies. Its compatibility with standard coupling reagents and resistance to racemization are highly valued by researchers. Moreover, the benzoxazepine moiety itself is a privileged structure in medicinal chemistry, known for its ability to interact with diverse biological targets. This has led to increased demand for high-purity 9-bromo-4-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid from pharmaceutical companies and academic institutions alike.

The compound's physicochemical properties are another area of interest for many researchers. With a molecular weight of 498.33 g/mol and specific solubility characteristics, 9-bromo-4-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid requires careful handling in laboratory settings. Its stability under various conditions and storage recommendations are common topics in scientific forums, reflecting the practical challenges faced by chemists working with this material.

In the context of current research trends, this compound has gained attention for its potential role in developing next-generation therapeutics. The pharmaceutical industry's shift toward personalized medicine and targeted drug delivery systems has created new opportunities for specialized intermediates like CAS 2219369-03-4. Furthermore, the increasing focus on green chemistry has prompted investigations into more sustainable synthetic routes for producing such compounds, addressing another hot topic in the chemical community.

Quality control and analytical characterization of 9-bromo-4-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid are critical aspects for end-users. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to verify the compound's purity and identity. These analytical procedures ensure that researchers obtain consistent results in their experiments, which is particularly important when the compound is used as a reference standard or building block for clinical candidates.

The market dynamics surrounding this specialty chemical are worth noting. As demand for Fmoc-protected heterocyclic compounds grows, suppliers are expanding their portfolios to include derivatives like 9-bromo-4-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid. Pricing, availability, and custom synthesis options are frequently discussed among procurement specialists, highlighting the compound's commercial significance in the fine chemicals sector.

Looking ahead, the applications of CAS 2219369-03-4 are expected to expand as researchers uncover new synthetic methodologies and biological activities associated with the benzoxazepine scaffold. Its role in fragment-based drug design and as a template for developing protein-protein interaction inhibitors represents exciting frontiers in medicinal chemistry. These developments align well with the pharmaceutical industry's ongoing quest for innovative therapeutic approaches to address unmet medical needs.

For laboratories considering working with 9-bromo-4-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid, it's essential to source the material from reputable suppliers who can provide comprehensive technical data and support. Proper storage conditions, typically at low temperatures and protected from moisture, are crucial for maintaining the compound's stability over time. These practical considerations often form the basis of discussions among research teams incorporating this valuable intermediate into their synthetic workflows.